BENGHE Methodological & Application

Check Availability & Pricing

Immunohistochemistry protocol using AD2765
target antibody

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AD2765

Cat. No.: B605173

An antibody with the designation "AD2765" could not be specifically identified in the provided
search results. It is possible that this is an internal or less common identifier. However, the
principles of immunohistochemistry (IHC) are broadly applicable. This document will provide a
comprehensive IHC protocol and application notes using the CD276 antibody as a
representative example, as it was identified as a target for antibody-drug conjugates in non-
small cell lung cancer in the search results.[1] Researchers can adapt this protocol for their
specific antibody of interest.

Application Notes for CD276 (B7-H3)
Immunohistochemistry

Target Overview: CD276, also known as B7-H3, is a type | transmembrane protein that is a
member of the B7 superfamily of immune checkpoint molecules. It is involved in the regulation
of T-cell mediated immune responses. Overexpression of CD276 has been observed in various
cancers, including non-small cell lung cancer, making it a promising target for cancer therapy.

[1]

Principle of the Method: Immunohistochemistry (IHC) allows for the visualization of the CD276
protein within the context of tissue architecture. This technique involves the use of a primary
antibody that specifically binds to the CD276 antigen in formalin-fixed, paraffin-embedded
(FFPE) tissue sections. A secondary antibody conjugated to an enzyme reacts with a
chromogen to produce a colored precipitate at the site of the antigen, which can then be
visualized under a microscope.[2]
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Detailed Immunohistochemistry Protocol for CD276

This protocol is intended for the detection of human CD276 in FFPE tissue sections.

1. Reagents and Materials

Reagent

Supplier

Catalog Number

Primary Antibody (e.g., anti-

Specify Supplier Specify Catalog #

CD276) (Specify Supplier) (Specify g #)
HRP-conjugated Secondary . . )

] (Specify Supplier) (Specify Catalog #)
Antibody
DAB Chromogen Kit (Specify Supplier) (Specify Catalog #)
Hematoxylin Counterstain (Specify Supplier) (Specify Catalog #)
Antigen Retrieval Buffer (Specify Supplier) (Specify Catalog #)

ecify Supplier ecify Catalo

(Citrate, pH 6.0) P PP P g
Wash Buffer (e.g., PBS-T) (Specify Supplier) (Specify Catalog #)
Blocking Buffer (e.g., 5% BSA ) ) )
] (Specify Supplier) (Specify Catalog #)
in PBS)
Xylene (Specify Supplier) (Specify Catalog #)
Ethanol (100%, 95%, 70%) (Specify Supplier) (Specify Catalog #)
Deionized Water N/A N/A

2. Protocol

2.1 Deparaffinization and Rehydration

o Immerse slides in Xylene: 2 changes for 5 minutes each.

e Immerse in 100% Ethanol: 2 changes for 3 minutes each.[3]

e Immerse in 95% Ethanol: 1 minute.[3]
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e Immerse in 70% Ethanol: 1 minute.

e Rinse in deionized water for 5 minutes.[3]

2.2 Antigen Retrieval

Immerse slides in pre-heated Citrate Buffer (pH 6.0).

Heat in a steamer or water bath at 95-100°C for 20-30 minutes.[3]

Allow slides to cool in the buffer for 20-30 minutes at room temperature.[3]

Rinse with deionized water.

2.3 Peroxidase Block

 Incubate slides in 3% hydrogen peroxide in methanol for 10-15 minutes to block endogenous
peroxidase activity.[3][4]

» Rinse with wash buffer (PBS-T) 2 times for 5 minutes each.[3]
2.4 Blocking

 Incubate slides with blocking buffer (e.g., 5% BSA in PBS) for 1 hour at room temperature in
a humidified chamber to prevent non-specific antibody binding.[3]

2.5 Primary Antibody Incubation

 Dilute the primary anti-CD276 antibody to the optimized working concentration in antibody
diluent. (See table below for starting recommendations).

 Incubate slides with the diluted primary antibody overnight at 4°C in a humidified chamber.[5]
2.6 Secondary Antibody Incubation
e Wash slides with PBS-T 3 times for 5 minutes each.

 Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 30-60
minutes at room temperature.[3]
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2.7 Detection

Wash slides with PBS-T 3 times for 5 minutes each.

Prepare the DAB chromogen solution according to the manufacturer's instructions.

Incubate slides with the DAB solution until the desired stain intensity is reached (typically 1-
10 minutes), monitoring under a microscope.

Rinse with deionized water to stop the reaction.

2.8 Counterstaining

Immerse slides in Hematoxylin for 30 seconds to 1 minute.[3]

Rinse with deionized water.

"Blue” the slides in a suitable bluing reagent or running tap water.

Rinse with deionized water.

2.9 Dehydration and Mounting

Dehydrate the slides through graded ethanol solutions (70%, 95%, 100%).

Clear in xylene.

Coverslip with a permanent mounting medium.

3. Data and Optimization
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Parameter Starting Recommendation  Optimized Range
Primary Antibody Dilution 1:100 1:50 - 1:500
) ) ) 1-2 hours at RT or Overnight at
Incubation Time Overnight at 4°C a°C
) ) ) Citrate (pH 6.0) or EDTA (pH
Antigen Retrieval Citrate Buffer (pH 6.0) 8.0)
] HRP-DAB or Alkaline
Detection System HRP-DAB
Phosphatase
Visualizations

© 2025 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Tissue Preparation

Deparaffinization
(Xylene, Ethanol Series)

:

Rehydration

(Ethanol Series, dH20)
- J

-

~

Staining Procedure

Antigen Retrieval ]

QHeat-lnduced, e.g., Citrate Buffer)

i

Peroxidase Block
(3% H202)

Blocking
(e.g., 5% BSA)

Primary Antibody Incubation
(anti-CD276)

Secondary Antibody Incubation
(HRP-conjugated)

Detection

(DAB Substrate)

Final|Steps

Counterstain
(Hematoxylin)

Dehydration
(Ethanol Series, Xylene)

(Mounting and Coverslippin@
- J

Click to download full resolution via product page

Caption: Immunohistochemistry (IHC) experimental workflow.
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Caption: CD276 signaling pathway in cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Immunohistochemistry protocol using AD2765 target
antibody]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605173#immunohistochemistry-protocol-using-
ad2765-target-antibody]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.mdpi.com/2073-4409/12/19/2393
https://biocare.net/wp-content/uploads/PDF%20Data%20Sheets/265-CE.pdf
https://lab.moffitt.org/ruffell/protocols/immunohistochemistry/
https://www.thermofisher.com/sg/en/home/references/protocols/cell-and-tissue-analysis/immunohistochemistry-protocol/all-in-one-kit-for-immunohistochemical-staining-for-tissues-with-antibodies.html
https://www.thermofisher.com/sg/en/home/references/protocols/cell-and-tissue-analysis/immunohistochemistry-protocol/all-in-one-kit-for-immunohistochemical-staining-for-tissues-with-antibodies.html
https://resources.rndsystems.com/images/site/rnd-systems-ihc-protocol-br.pdf
https://www.benchchem.com/product/b605173#immunohistochemistry-protocol-using-ad2765-target-antibody
https://www.benchchem.com/product/b605173#immunohistochemistry-protocol-using-ad2765-target-antibody
https://www.benchchem.com/product/b605173#immunohistochemistry-protocol-using-ad2765-target-antibody
https://www.benchchem.com/product/b605173#immunohistochemistry-protocol-using-ad2765-target-antibody
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605173?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

